Cas no 91-93-0 (Dianisidine Diisocyanate)

• Product Name: Dianisidine Diisocyanate
• CAS No: 91-93-0
• MF: C₁₆H₁₂N₂O₄
• MW: 296.277483940125
• CID: 806951
• PubChem ID: 7069
• Update Time: 2025-04-19

Dianisidine Diisocyanate Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,4,4'-diisocyanato-3,3'-dimethoxy-
• 1-isocyanato-4-(4-isocyanato-3-methoxyphenyl)-2-methoxybenzene
• 3,3'-dimethoxy-4,4'-biphenylenediisocyanate
• 3,3'-DIMETHOXYBENZIDINE-4,4'-DIISOCYANATE
• 3,3'-dimethoxybiphenyl-4,4'-diisocyanate
• 3,3'-dimethoxy-biphenyl-4,4'-diyl diisocyanate
• 4,4'-diisocyanato-3,3'-dimethoxybiphenyl
• Dianisidine diisocyanate
• 1, 4,4'-diisocyanato-3,3'-dimethoxy-
• 3,3'-Dimethoxy-4,4'-diphenylyl isocyanate
• Isocyanic acid, 3,3'-dimethoxy-4,4'-biphenylylene ester
• UNII-5AC9L5Y28Y
• Diansidine Diisocyanate
• NS00124882
• 3,3'-Dimethoxy-4,4'-biphenylene diisocyanate
• SCHEMBL14992
• 3,3'-DIMETHOXYBENZIDINE-4,4'-DIISOCYANATE [HSDB]
• 4-13-00-02837 (Beilstein Handbook Reference)
• NCGC00091609-01
• 3,3'-Dimethoxy-4,4'-biphenylylene isocyanate
• NSC 5040
• Q27155949
• Isocyanic acid, ester with O,O'-dimethoxybiphenyl
• 3,4'-biphenylylene isocyanate
• DADI
• 91-93-0
• Isocyanic acid 3,4'-biphenylene ester
• DTXCID20484
• 4,3'-dimethoxy-1,1'-biphenyl
• FT-0631442
• Isocyanic acid,3'-dimethoxy-4,4'-biphenylylene ester
• 3,3'-Dimethoxy-4,4'-biphenylylene isocyanic acid ester
• CHEBI:82451
• BRN 0928196
• NCGC00260026-01
• NCI-C02175
• HSDB 4103
• Isocyanic acid 3,4'-biphenylylene ester
• NCGC00091609-02
• 3,3'-dimethoxy-4,4'-diisocyanatobiphenyl
• 3,3'-DIMETHOXYBENZIDINE-4,4'-DIISOCYANATE [IARC]
• Isocyanic acid,3'-dimethoxy-4,4'-biphenylene ester
• CCRIS 250
• Isocyanic acid 3,3'-dimethoxy-4,4'-biphenylene ester
• 3,4'-diphenylyl isocyanate
• DTXSID6020484
• AI3-52494
• CHEMBL1487677
• CAS-91-93-0
• NSC5040
• WLN: OCNR BO1 DR CO1 DNCO
• 3,3'-Dimethoxy-4,4'-diphenylene diisocyanate
• 5AC9L5Y28Y
• NSC-5040
• Tox21_202477
• AKOS015889051
• 3,3'-Dimethoxybenzidine-4,4'-diisocyanate [Diisocyanates]
• C19403
• Isocyanic acid, 3,3'-dimethoxy-4,4'-biphenylene ester
• 4,4'-Diisocyanato-3,3'-dimethoxy-1,1'-biphenyl
• 3,3'-Dimethoxy-4,4'-biphenylene diisocyanate, 85%, technical grade
• Isocyanic acid,O'-dimethoxybiphenyl
• Dimethoxybenzidine-4,4'-diisocyanate
• 3,4'-biphenyl diisocyanate
• DIMETHOXYBENZIDINE-4,4'-DIISOCYANATE, 3,3'-
• 1,1'-Biphenyl, 4,4'-diisocyanato-3,3'-dimethoxy-
• Dianisidine Diisocyanate

• Inchi： 1S/C16H12N2O4/c1-21-15-7-11(3-5-13(15)17-9-19)12-4-6-14(18-10-20)16(8-12)22-2/h3-8H,1-2H3
• InChI Key： QZWKEPYTBWZJJA-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C1C=CC(=C(C=1)OC)N=C=O)N=C=O

Computed Properties

• Exact Mass: 296.08000
• Monoisotopic Mass: 296.079707
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.2288 (rough estimate)
• Melting Point: 112-116 °C(lit.)
• Boiling Point: 437.88°C (rough estimate)
• Flash Point: 170 °F
• Refractive Index: 1.5800 (estimate)
• Stability/Shelf Life: Stable, but air and water sensitive. Incompatible with strong oxidizing agents, strong acids.
• PSA: 77.32000
• LogP: 3.30540
• Solubility: Not determined

Dianisidine Diisocyanate Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25
• Safety Instruction： 26-36-45
• RTECS：NQ8800000
• Hazardous Material Identification：
• Risk Phrases：R23/24/25